Cas no 1261740-33-3 (5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol)

• Product Name: 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol
• CAS No: 1261740-33-3
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• MDL: MFCD18312440
• CID: 2761314
• PubChem ID: 53218154
• Update Time: 2025-11-02

5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-(Trifluoromethoxy)phenyl)pyridin-3-ol
• DTXSID50683145
• 1261740-33-3
• A1-29735
• 3-HYDROXY-5-(4-TRIFLUOROMETHOXYPHENYL)PYRIDINE
• MFCD18312440
• 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol

• MDL： MFCD18312440
• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-11-3-1-8(2-4-11)9-5-10(17)7-16-6-9/h1-7,17H
• InChI Key： NFUVWAKKJKHZSD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC=C(C=1)O)(F)F

Computed Properties

• Exact Mass: 255.05071298Da
• Monoisotopic Mass: 255.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol

Comprehensive Overview of 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol (CAS No. 1261740-33-3): Properties, Applications, and Industry Insights

The compound 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol (CAS No. 1261740-33-3) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This trifluoromethoxy-substituted pyridine derivative exhibits remarkable stability and bioactivity, making it a valuable intermediate for drug discovery and material science. Researchers are particularly interested in its hydrogen bonding capacity and lipophilicity-enhancing properties, which contribute to improved pharmacokinetic profiles in potential therapeutic agents.

In recent years, the demand for fluorinated pharmaceutical intermediates like 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol has surged, driven by the growing need for more effective and targeted medications. The trifluoromethoxy group (-OCF3) in this compound is particularly valuable as it often enhances metabolic stability and membrane permeability compared to traditional methoxy groups. This characteristic has made it a focus point in the development of CNS-active compounds and GPCR-targeting drugs, addressing current healthcare challenges in neurology and immunology.

The synthesis of CAS 1261740-33-3 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Analytical characterization of this compound requires advanced techniques such as HPLC-MS and NMR spectroscopy to verify its structural integrity and purity, especially when used in sensitive applications like preclinical drug development.

Beyond pharmaceuticals, 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol shows promise in materials science applications. Its aromatic system combined with the electron-withdrawing trifluoromethoxy group makes it an interesting building block for organic electronic materials and liquid crystal formulations. Researchers are exploring its potential in OLED technology and molecular sensors, where its fluorescence properties and chemical stability could offer advantages over conventional materials.

The safety profile of 1261740-33-3 has been extensively studied to meet regulatory requirements for research and industrial use. While not classified as hazardous under standard handling conditions, proper laboratory safety protocols should always be followed when working with this compound. Storage recommendations typically include protection from moisture and light in a cool environment, with stability data indicating good shelf life when these conditions are maintained.

Market analysts note increasing interest in fluorinated building blocks like 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol, with the global market for such specialty chemicals projected to grow significantly. This trend aligns with broader movements in precision medicine and targeted therapies, where customized molecular structures play crucial roles. The compound's versatility also makes it relevant to current discussions about drug repurposing and combination therapies, as researchers seek to maximize the potential of existing chemical scaffolds.

Quality control standards for CAS 1261740-33-3 continue to evolve, with manufacturers implementing rigorous analytical methods and quality assurance protocols. The compound is typically supplied with comprehensive certificates of analysis detailing parameters such as purity (often ≥98%), residual solvents, and heavy metal content. These specifications are particularly important for customers in regulated industries where material consistency directly impacts research outcomes and product performance.

Looking forward, 5-[4-(Trifluoromethoxy)phenyl]pyridin-3-ol is poised to maintain its relevance in chemical research due to several factors: the continued importance of fluorine chemistry in drug development, growing applications in advanced materials, and ongoing innovations in synthetic methodology. As research into its properties and applications expands, this compound will likely find new roles in addressing contemporary scientific and technological challenges across multiple disciplines.